Cas no 82530-89-0 (2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol; phosphoric acid)

• Product Name: 2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol; phosphoric acid
• CAS No: 82530-89-0
• MF: C₁₀H₁₆N₅O₈P
• MW: 365.2365026474
• CID: 729936
• PubChem ID: 307927
• Update Time: 2025-04-19

2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol; phosphoric acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol,phosphoric acid
• ADENOSINE-3(+2')-MONOPHOSPHORIC ACID MONOHYDRATE*
• 2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• phosphoric acid
• DTXSID00308659
• 2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol; phosphoric acid
• 2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol;phosphoric acid
• NSC-206270
• NSC206270
• 82530-89-0

• Inchi： 1S/C10H13N5O4.H3O4P/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10;1-5(2,3)4/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13);(H3,1,2,3,4)
• InChI Key： SOHWLKBJOBHROR-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.O1C(CO)C(C(C1N1C=NC2C(N)=NC=NC1=2)O)O

Computed Properties

• Exact Mass: 365.074
• Monoisotopic Mass: 365.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217Ų

Experimental Properties

• Melting Point: 200-202 °C (dec.)
• Boiling Point: 676.3°C at 760 mmHg
• Flash Point: 362.8°C
• PSA: 227.11000
• LogP: -2.32740

2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol; phosphoric acid Security Information

• Safety Instruction： 22-24/25
• RTECS：AU7480320
• Storage Condition：2-8°C